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Compound of Interest

Compound Name: 2-Fluoropropane

Cat. No.: B1329498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety protocols for handling 2-Fluoropropane (CAS No. 420-

26-8) in a laboratory setting. Adherence to these guidelines is crucial to ensure the safety of all

personnel and the integrity of the research.

Chemical and Physical Properties
2-Fluoropropane, also known as isopropyl fluoride, is a colorless and odorless gas at room

temperature.[1] It is typically supplied as a liquefied gas under pressure.[2]

Property Value Reference

Molecular Formula C₃H₇F [1][3]

Molecular Weight 62.09 g/mol [3][4]

Boiling Point -42 °C (-44 °F) [1][4]

CAS Number 420-26-8 [1][3][4]

Physical State Gas at room temperature [2]

Hazard Identification and Safety Precautions
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2-Fluoropropane is a flammable gas and is classified as a simple asphyxiant.[5] It is crucial to

handle this chemical with extreme care in a controlled laboratory environment.

Primary Hazards:

Flammability: 2-Fluoropropane is a flammable gas that can form explosive mixtures with air.

[5][6] It must be kept away from heat, sparks, open flames, and other ignition sources.[7][8]

Gas Under Pressure: It is a liquefied gas that may explode if heated.[5][8] Cylinders may

rupture violently if exposed to fire.[8]

Asphyxiation: As a simple asphyxiant, it can displace oxygen in the air and cause rapid

suffocation in high concentrations.[5]

Skin and Eye Irritation: It can cause skin irritation and serious eye irritation.[5]

Frostbite: Direct contact with the liquefied gas can cause cold burns and frostbite due to

rapid evaporation.[5]

Incompatible Materials:

Strong oxidizing agents

Strong bases

Alkali metals

Finely divided metals (e.g., Al, Mg, Zn)[5]

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling 2-Fluoropropane:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses. A face shield is

also recommended.[5]

To protect against splashes of

liquefied gas and eye irritation.

[5]

Hand Protection
Insulated, chemical-resistant

gloves.[5]

To protect against frostbite and

skin contact.[5]

Body Protection
Flame-retardant lab coat and

suitable protective clothing.[5]

To protect against fire and

chemical splashes.

Respiratory Protection

In case of inadequate

ventilation, a self-contained

breathing apparatus (SCBA)

should be used.[5]

To prevent asphyxiation and

inhalation of vapors.[5]

Experimental Protocol: General Handling of Liquefied
Gases
As specific experimental protocols for 2-Fluoropropane are not readily available, a general

protocol for the safe handling of a flammable liquefied gas is provided below.

4.1. Preparation and Engineering Controls

Ventilation: All work with 2-Fluoropropane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[9]

Ignition Sources: Ensure the work area is free of all potential ignition sources, including open

flames, hot surfaces, and spark-producing equipment.[10][11] Use only non-sparking tools.

[7]

Emergency Equipment: Verify the location and functionality of emergency eyewash stations,

safety showers, and a suitable fire extinguisher (e.g., dry chemical, CO2).[5]

Cylinder Security: Secure the gas cylinder in an upright position.[12]

4.2. Procedure
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Leak Check: Before use, check all connections for leaks using a suitable leak detection

solution.

Dispensing: When dispensing the gas, open the cylinder valve slowly.

Monitoring: If working in a confined space, use an oxygen detector to monitor for potential

displacement of air.[5]

4.3. Post-Procedure

Shut-off: Close the cylinder valve securely after use.

Storage: Store the cylinder in a cool, dry, well-ventilated area away from incompatible

materials.[7] Protect from sunlight.[8]

Emergency Procedures
5.1. Inhalation

Move the affected person to fresh air immediately.[5]

If breathing is difficult, provide oxygen. If not breathing, give artificial respiration.[13]

Seek immediate medical attention.[5]

5.2. Skin Contact

For contact with liquefied gas, thaw frosted parts with lukewarm water. Do not rub the

affected area.[5]

Remove contaminated clothing.

Seek immediate medical attention.[5]

5.3. Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.

[5][14]
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Remove contact lenses if present and easy to do.

Seek immediate medical attention.[5]

5.4. Spills and Leaks

Evacuate: Evacuate all personnel from the area.[15]

Ignition Sources: Eliminate all ignition sources if it is safe to do so.[15]

Ventilate: Increase ventilation to the area.

Stop Leak: If it can be done safely, stop the leak.[5]

Fire: In case of a leaking gas fire, do not extinguish the flame unless the leak can be stopped

safely.[8]

Storage and Disposal
6.1. Storage

Store 2-Fluoropropane cylinders in a cool, dry, well-ventilated, and secure area.

Keep away from heat and ignition sources.[16]

Store separately from incompatible materials.[5]

6.2. Disposal

Dispose of unused or waste 2-Fluoropropane in accordance with local, state, and federal

regulations.[17]

Contact your institution's Environmental Health and Safety (EHS) department for guidance

on proper disposal procedures.[17] The primary recommended method is controlled

incineration at a licensed chemical destruction plant.[17]

Workflow for Safe Handling of 2-Fluoropropane
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Caption: Workflow for the safe handling of 2-Fluoropropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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